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A comprehensive guide to structuring and writing a final research paper for an advanced

biology course such as BIO399, presented as a comparison guide for researchers, scientists,

and drug development professionals. This guide focuses on the objective comparison of

alternatives, supported by experimental data.

Structuring Your Final Research Paper
A biology research paper typically follows the IMRAD format: Introduction, Methods, Results,

and Discussion.[1] This structure provides a logical flow for presenting your research.

1. Title: Your title should be concise and descriptive, clearly indicating the focus of your

comparative study.[2]

2. Abstract: A brief summary (around 150-250 words) of your research.[1] It should state the

research objective, key methods, principal results, and the major conclusions.[1][3]

3. Introduction: This section should provide the necessary background information for the

reader to understand your research.[2] Start with a broad overview of the topic and then narrow

it down to your specific research question or hypothesis.[4] Clearly state the knowledge gap

your research aims to fill.[3][5]
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4. Materials and Methods: This section provides the technical details of your study. It should be

written with enough detail for another researcher to replicate your experiments.[6] For

comparative studies, it is crucial to describe the different alternatives being tested and the

methods used for comparison.

5. Results: Present your findings in a logical sequence.[7] This section should be a

straightforward presentation of the data without interpretation.[8] Use tables and figures to

present your data clearly.[7][9]

6. Discussion: This is where you interpret your results in the context of your research question

and existing literature.[2][10] Start by summarizing your key findings, then discuss their

implications.[11] Acknowledge any limitations of your study and suggest future research

directions.[5][11]

7. References: Cite all the sources you have referred to in your paper. Follow a consistent

citation style.[12]

Data Presentation: Summarizing Quantitative Data
For a comparison guide, presenting data in a clear and structured manner is paramount. Tables

are an effective way to summarize quantitative data and facilitate easy comparison.[9]

Table 1: Comparison of the Efficacy of Drug A vs. Drug B on Tumor Cell Viability

Treatment Group Concentration (µM)
Mean Cell Viability
(%) (± SD)

p-value (vs.
Control)

Control (Vehicle) 0 100 ± 4.5 -

Drug A 10 75.2 ± 3.1 < 0.05

Drug A 50 45.8 ± 2.5 < 0.01

Drug B 10 88.9 ± 5.2 > 0.05

Drug B 50 62.1 ± 4.8 < 0.05

This table clearly presents the comparative effects of two different drugs on cell viability at

varying concentrations, including statistical significance.
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Experimental Protocols: Detailed Methodologies
Providing detailed experimental protocols is essential for the reproducibility of your research.[6]

Example: Western Blot Protocol for Protein Kinase B (Akt) Activation

Cell Lysis:

Treat cells with either Drug A, Drug B, or a vehicle control for the specified time.

Wash cells twice with ice-cold Phosphate Buffered Saline (PBS).

Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

Incubate on ice for 30 minutes, with vortexing every 10 minutes.

Centrifuge at 14,000 rpm for 15 minutes at 4°C.

Collect the supernatant containing the protein lysate.

Protein Quantification:

Determine the protein concentration of each lysate using a BCA protein assay kit.

SDS-PAGE and Western Blotting:

Load 20 µg of protein from each sample onto a 10% SDS-polyacrylamide gel.

Run the gel at 100V for 90 minutes.

Transfer the proteins to a PVDF membrane at 100V for 60 minutes.

Block the membrane with 5% non-fat milk in Tris-buffered saline with 0.1% Tween 20

(TBST) for 1 hour at room temperature.

Incubate the membrane with primary antibodies against phospho-Akt (Ser473) and total

Akt overnight at 4°C.

Wash the membrane three times with TBST.
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Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane three times with TBST.

Visualize the protein bands using an enhanced chemiluminescence (ECL) detection

system.

Mandatory Visualizations
Diagrams are powerful tools for illustrating complex biological pathways and experimental

workflows.
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Caption: A simplified diagram of the PI3K/Akt signaling pathway.
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Caption: An overview of the experimental workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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